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Compound of Interest

Compound Name: Tetrahydrofurfuryl salicylate

Cat. No.: B1683135 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Tetrahydrofurfuryl
Salicylate (CAS Number: 2217-35-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical data for

Tetrahydrofurfuryl salicylate, registered under CAS number 2217-35-8. The information is

presented in a structured format to facilitate easy access and comparison for research,

development, and quality control purposes.

Chemical Identity
The compound associated with CAS number 2217-35-8 is Tetrahydrofurfuryl salicylate.

Initial searches may reveal conflicting information, erroneously linking this CAS number to other

compounds. However, authoritative chemical databases confirm the identity as

Tetrahydrofurfuryl salicylate.[1][2][3][4]

Synonyms: (Tetrahydro-2-furanyl)methyl 2-hydroxybenzoate, Thurfyl Salicylate, Salicylic acid,

tetrahydrofurfuryl ester.[1][4]

Physicochemical Data
A summary of the key physicochemical properties of Tetrahydrofurfuryl salicylate is

presented in the table below. This data is essential for understanding the compound's behavior

in various experimental and formulation settings.
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Property Value Source(s)

Molecular Formula C₁₂H₁₄O₄ [1][2][3][5][6]

Molecular Weight 222.24 g/mol [1][3][5][6]

Appearance Solid powder [1]

Boiling Point
334.00 to 335.00 °C (at 760

mm Hg, estimated)
[2]

Flash Point
126.40 °C (Tagliabue Closed

Cup, estimated)
[2]

logP (o/w) 2.600 (estimated) [2]

Water Solubility
272.7 mg/L at 25 °C

(estimated)
[2]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Rotatable Bond Count 4 [3]

Topological Polar Surface Area 55.8 Å² [1][3]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are crucial for

reproducibility and validation of data. Below are representative protocols for the synthesis of a

salicylate ester and the determination of its boiling point and solubility.

Synthesis of a Salicylate Ester (Fischer Esterification)
This protocol describes a general method for the synthesis of a salicylate ester, analogous to

the production of Tetrahydrofurfuryl salicylate, through Fischer esterification.

Materials:

Salicylic acid
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Tetrahydrofurfuryl alcohol

Concentrated sulfuric acid (catalyst)

Dichloromethane (or other suitable organic solvent)

5% Sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Beaker

Heating mantle

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask, dissolve salicylic acid in an excess of tetrahydrofurfuryl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction

is typically carried out for several hours to reach equilibrium.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Add dichloromethane to extract the ester and wash the organic layer with water.

Neutralize any remaining acid by washing the organic layer with a 5% sodium bicarbonate

solution until effervescence ceases.

Wash the organic layer again with water and then with brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the solution under reduced pressure to

obtain the crude Tetrahydrofurfuryl salicylate.

The crude product can be further purified by distillation or chromatography.

Determination of Boiling Point
The boiling point is a critical physical constant for the characterization of a liquid.

Apparatus:

Thiele tube or other suitable heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of Tetrahydrofurfuryl salicylate

Procedure:

Place a small amount of the purified Tetrahydrofurfuryl salicylate into the small test tube.

Invert the capillary tube (sealed end up) and place it in the test tube with the sample.

Attach the test tube to a thermometer.

Place the assembly in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heat the Thiele tube gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a steady stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.
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The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Water Solubility
This protocol provides a general method to determine the solubility of an organic compound in

water.

Materials:

Tetrahydrofurfuryl salicylate

Distilled water

Small test tubes

Vortex mixer or shaker

Analytical balance

Procedure:

Accurately weigh a small amount of Tetrahydrofurfuryl salicylate and place it in a test tube.

Add a known volume of distilled water to the test tube.

Vigorously agitate the mixture using a vortex mixer or shaker for a set period to ensure

equilibrium is reached.

Allow the mixture to stand and for any undissolved solid to settle.

Carefully extract a known volume of the supernatant (the clear liquid on top).

Analyze the concentration of the dissolved Tetrahydrofurfuryl salicylate in the supernatant

using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

The solubility is then calculated and typically expressed in mg/L or g/100mL.

Mandatory Visualizations
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Experimental Workflow: Synthesis of a Salicylate Ester
The following diagram illustrates the key steps in the synthesis of a salicylate ester via Fischer

esterification.
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Caption: Workflow for the synthesis of Tetrahydrofurfuryl salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683135#cas-number-2217-35-8-physicochemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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